Cas no 187486-05-1 (2H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione)

• Product Name: 2H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
• CAS No: 187486-05-1
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• CID: 115037
• PubChem ID: 135398752
• Update Time: 2025-04-18

2H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
• 1H-Pyrazolo[3,6(5H,7H)-dione
• 1,7-dihydropyrazolo[3,4-d]pyrimidine-4,6-dione
• A817425
• AKOS022171676
• 1H,3H,9H-Alloxanthine
• 2h-pyrazolo-[3,4-d]pyrimidine-4,6-(5h,7h)-dione
• 1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4,6(5H)-dione
• 1H-Pyrazolo(3,4-d)pyrimidine-4,6-diol
• EN300-1268328
• DTXCID2015209
• MFCD00056934
• AKOS002337397
• 4,6-Dihydroxypyrazolo(3,4-d)pyrimidine
• Alloxanthin (VAN)
• FT-0740012
• Oxypurinol 100 microg/mL in Water
• Oxipurinolum
• BW 555
• G97OZE5068
• 1H-Pyrazolo(3,4-d)pyrimidine,4,6(5H,7H)-dione
• Oxoallopurinol
• HMS2234G23
• NSC-76239
• Ossipurinolo [DCIT]
• SMR000471889
• Oxypurinol
• SY009072
• B. W. 55-5
• CCG-321461
• 1H-Pyrazolo(3,4-d)pyrimidine, 4,6(5H,7H)-dione
• CAS-2465-59-0
• 1H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• EINECS 219-570-9
• 1H-Pyrazolo[3, 4,6(5H,7H)-dione
• 1,2-dihydropyrazolo[4,3-e]pyrimidine-4,6-dione
• 187486-06-2
• OXIPURINOL [WHO-DD]
• 1H-Pyrazolo[3,4-d]Pyrimidin-4,6-diol
• Oxypurinol, analytical standard
• EPA Pesticide Chemical Code 447509
• HMS3373G16
• 4,6-Dihydroxypyrazolo[3,4-d]pyrimidine
• CS-0016170
• Oxypurinol, >=98% (HPLC)
• AI3-50432
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diol
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,2-dihydro-6-hydroxy-
• 1H-PYRAZOLO(3,4-D)PYRIMIDINE-4,6(5H,7H)-DIONE
• NSC76239
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6(2H,5H)-dione
• AKOS005166855
• BW 55-5
• 184764-63-4
• Oxypurinol (USAN)
• BDBM50423777
• Q410588
• Oxipurinol [INN]
• MLS001332657
• DB05262
• NCGC00247052-01
• Oxipurinolum [INN-Latin]
• D02365
• N-Demethyl Roxithromycin-d7
• 187486-05-1
• SCHEMBL8256426
• MLS001332658
• UNII-G97OZE5068
• Z3015154132
• FT-0648966
• 1,7-Dihydro-4h-pyrazolo[3,4-d]pyrimidine-4,6(5h)-dione
• NSC 76239
• C07599
• DS-14873
• BP-30013
• FT-0667156
• SCHEMBL39154
• 4,6-Dihydroxy-1H-pyrazolo[3,4-d]pyrimidine
• HY-19657
• Alloxanthine
• AMY15720
• CHEMBL859
• 6-Hydroxy-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one #
• W-202026
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
• 6-Hydroxy allopurinol
• 4h-pyrazolo[3,4-d]pyrimidin-4-one,1,2-dihydro-6-hydroxy-
• 2H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• NS00006655
• DTXSID4035209
• 9H-purine-2,8-dione
• 6-Hydroxypyrazolo[3,4-d]pyrimidin-4-one
• Oxipurinol
• 1H-Pyrazolo[3,6-diol
• Ossipurinolo
• 2465-59-0
• Oxipurinol (INN)
• NCGC00255415-01
• CHEBI:28315
• Oxypurinol [USAN]
• 4,5,6,7-tetrahydro-4,6-dioxo-pyrazolo-[3,4-d]-pyrimidine
• Tox21_301220
• AB02032
• SCHEMBL1438699

• Inchi： 1S/C5H4N4O2/c10-4-2-1-6-9-3(2)7-5(11)8-4/h1H,(H3,6,7,8,9,10,11)
• InChI Key： HXNFUBHNUDHIGC-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2NC(N1)=O

Computed Properties

• Exact Mass: 152.03352
• Monoisotopic Mass: 152.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2
• XLogP3: -0.9

Experimental Properties

• Density: 2.19
• Melting Point: 300°C
• Boiling Point: 662.9°C at 760 mmHg
• Flash Point: 354.7°C
• Refractive Index: 1.989
• PSA: 86.88